Cas no 2680783-81-5 (2-methyl-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 2-methyl-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 2680783-81-5
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 6116429
• PubChem ID: 165916783
• Update Time: 2025-07-23

2-methyl-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283863
• 2-methyl-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid
• 2680783-81-5

• Inchi： 1S/C12H10F3NO3/c1-11(10(18)19)6-7-4-2-3-5-8(7)16(11)9(17)12(13,14)15/h2-5H,6H2,1H3,(H,18,19)
• InChI Key： ITZQKWXGDFSXEF-UHFFFAOYSA-N
• SMILES： FC(C(N1C2C=CC=CC=2CC1(C(=O)O)C)=O)(F)F

Computed Properties

• Exact Mass: 273.06127767g/mol
• Monoisotopic Mass: 273.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-methyl-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid

Comprehensive Overview of 2-methyl-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2680783-81-5)

The compound 2-methyl-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2680783-81-5) is a specialized indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroacetyl group and a carboxylic acid moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors and protease-targeting drugs, aligning with current trends in precision medicine and drug discovery.

One of the most searched questions in the field of organic chemistry is how fluorinated compounds enhance drug efficacy. The presence of the trifluoroacetyl group in this molecule improves its metabolic stability and binding affinity, making it a hotspot for medicinal chemistry applications. Recent studies highlight its utility in designing kinase inhibitors, a class of therapeutics gaining traction for treating cancers and inflammatory diseases. This aligns with the growing demand for targeted therapies and personalized medicine solutions.

From a synthetic perspective, 2-methyl-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid is often explored for its chiral center and stereoselective reactions. Chemists frequently search for methods to optimize its enantiomeric purity, as this impacts its biological activity. The compound’s indole core also makes it a candidate for fluorescence-based assays, a technique widely used in high-throughput screening (HTS) for drug development.

Environmental and regulatory concerns have spurred interest in sustainable synthesis of such intermediates. Researchers are investigating green chemistry approaches, including catalytic hydrogenation and solvent-free reactions, to produce this compound with minimal waste. These efforts resonate with the broader push for eco-friendly pharmaceuticals, a topic frequently queried in academic and industrial forums.

In summary, 2-methyl-1-(2,2,2-trifluoroacetyl)-2,3-dihydro-1H-indole-2-carboxylic acid (CAS No. 2680783-81-5) exemplifies the intersection of structural complexity and therapeutic potential. Its applications span drug design, agrochemical innovation, and material science, making it a compound of enduring relevance in modern research.